Cas no 1806982-32-0 (4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride
• CAS No: 1806982-32-0
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4876400
• Update Time: 2025-05-23

4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)5-3(1-13)4(12)2-14-6(5)8(10)11/h2,8H
• InChI Key： GFUBLCUMFNINLQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(=O)Cl)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride

Comprehensive Overview of 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride (CAS No. 1806982-32-0)

The compound 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride (CAS No. 1806982-32-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the cyano group, difluoromethyl moiety, and iodo substitution, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride is its role in the development of fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the metabolic stability and bioavailability of pharmaceuticals. The difluoromethyl group in this compound is particularly noteworthy, as it mimics the behavior of a hydroxyl group while offering improved lipophilicity—a property highly sought after in medicinal chemistry.

In addition to its pharmaceutical applications, this compound is also explored in the field of agrochemicals. The presence of the iodo substituent at the 5-position of the pyridine ring allows for further functionalization, enabling the creation of novel pesticides and herbicides. With the global push toward sustainable agriculture, researchers are actively investigating how such halogenated pyridines can contribute to crop protection with minimal environmental impact.

The carbonyl chloride functionality in 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride makes it a versatile reagent for amide bond formation, a critical step in peptide synthesis and polymer chemistry. This reactivity aligns with the current trend of green chemistry, where efficient and atom-economical reactions are prioritized. Scientists are particularly interested in optimizing its use in catalytic processes to reduce waste and improve yield.

From a commercial perspective, the demand for CAS No. 1806982-32-0 is rising, especially among contract research organizations (CROs) and custom synthesis providers. Its application in high-throughput screening and combinatorial chemistry further underscores its importance in accelerating drug discovery pipelines. As the pharmaceutical industry continues to embrace AI-driven molecular design, compounds like this are likely to play a pivotal role in virtual screening and lead optimization.

In summary, 4-Cyano-2-(difluoromethyl)-5-iodopyridine-3-carbonyl chloride (CAS No. 1806982-32-0) is a multifaceted compound with broad utility in life sciences and material innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like fluorine chemistry, agrochemical development, and catalysis. As scientific advancements continue, this compound is poised to remain a key player in cutting-edge chemical applications.